Cas no 1269443-07-3 (1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid)

• Product Name: 1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid
• CAS No: 1269443-07-3
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• MDL: MFCD18459220
• CID: 4784243
• Update Time: 2025-05-20

1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid
• 1-(tert-Butoxycarbonyl)-3-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid
• 1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid

• MDL： MFCD18459220
• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(22)19-10-6-7-12(14(19)15(20)21)11-13-8-4-5-9-18-13/h4-5,8-9,12,14H,6-7,10-11H2,1-3H3,(H,20,21)
• InChI Key： BBAULLFXDJFNAM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC2C=CC=CN=2)C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• XLogP3: 2.4
• Topological Polar Surface Area: 79.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 469.5±35.0 °C at 760 mmHg
• Flash Point: 237.8±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Tert-Butoxycarbonyl)-3-(2-pyridinylmethyl)-2-piperidinecarboxylic acid

1-(Tert-Butoxycarbonyl)-3-(2-Pyridinylmethyl)-2-Piperidinecarboxylic Acid: A Comprehensive Overview

1-(Tert-Butoxycarbonyl)-3-(2-Pyridinylmethyl)-2-Piperidinecarboxylic Acid, also known by its CAS registry number CAS No. 1269443-07-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development. The structure of this compound is characterized by a piperidine ring substituted with a tert-butoxycarbonyl group at position 1 and a pyridinylmethyl group at position 3, along with a carboxylic acid moiety at position 2.

The synthesis of 1-(Tert-Butoxycarbonyl)-3-(2-Pyridinylmethyl)-2-Piperidinecarboxylic Acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. The tert-butoxycarbonyl (Boc) group is commonly used as a protecting group for amino acids during peptide synthesis, making this compound particularly relevant in the context of peptide chemistry. The presence of the pyridinylmethyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of piperidine derivatives like CAS No. 1269443-07-3 in targeting various biological pathways. For instance, research has shown that certain piperidine-containing compounds exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. The carboxylic acid functionality in this compound may also play a role in hydrogen bonding interactions, further enhancing its potential as a bioactive molecule.

In terms of applications, 1-(Tert-Butoxycarbonyl)-3-(2-Pyridinylmethyl)-2-Piperidinecarboxylic Acid has been explored for its utility in medicinal chemistry. Its structure allows for further functionalization, enabling the creation of diverse analogs with varying biological activities. For example, substitution at the pyridinyl ring or modification of the Boc group can lead to compounds with improved pharmacokinetic properties or enhanced selectivity for specific targets.

The development of novel drug candidates often requires a deep understanding of the relationship between chemical structure and biological activity. In this context, compounds like CAS No. 1269443-07-3 serve as valuable tools for studying molecular recognition and interaction mechanisms. By leveraging computational chemistry techniques such as molecular docking and dynamics simulations, researchers can predict how this compound might bind to target proteins and modulate their function.

In conclusion, 1-(Tert-Butoxycarbonyl)-3-(2-Pyridinylmethyl)-2-Piperidinecarboxylic Acid, or CAS No. 1269443-07-3, represents an intriguing molecule with promising applications in drug discovery and development. Its unique structural features make it a valuable candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus in the field of organic chemistry.